81-39-0

3H-Dibenz[f,ij]isoquinoline-2,7-dione, 3-methyl-6-[(4-methylphenyl)amino]-

In Stock

• CAS RN:
• 81-39-0

• Formula:
• C24H18N2O2

• InChI:
• InChI=1S/C24H18N2O2/c1-14-7-9-15(10-8-14)25-19-11-12-20-22-18(13-21(27)26(20)2)16-5-3-4-6-17(16)24(28)23(19)22/h3-13,25H,1-2H3

• InChIKey:
• VJUKWPOWHJITTP-UHFFFAOYSA-N

• 3H-Dibenz[f,ij]isoquinoline-2,7-dione, 3-methyl-6-[(4-methylphenyl)amino]- is a useful research compound. Its molecular formula is C24H18N2O2 and its molecular weight is 366.4 g/mol. The purity is usually 95%.

Juglone

In Stock

• CAS RN:
• 481-39-0

• Formula:
• C10H6O3

• InChI:
• InChI=1S/C10H6O3/c11-7-4-5-9(13)10-6(7)2-1-3-8(10)12/h1-5,12H

• InChIKey:
• KQPYUDDGWXQXHS-UHFFFAOYSA-N

• Juglone is a natural naphthoquinone found in the black walnut (J. nigra) and other plants in the Juglandaceae family. It has allelopathic actions, suppressing growth, photosynthesis, and respiration in plants and other organisms, although some bacteria can metabolize juglone. Juglone also irreversibly inhibits peptidyl-prolyl cis/trans isomerases of the parvulin family, including human Pin1, yeast Ess1/Ptf1, and E. coli parvulin (Ki = 55.9 nM). Juglone also blocks transcription by RNA polymerases I, II, and III (IC50s = 2-7 µM) and attenuates kidney fibrosis in rats treated with unilateral ureteral obstruction, both through Pin1-independent mechanisms.
  Juglone analytical standard provided with chromatographic purity, to be used as reference material for qualitative determination.
  Juglone, also known as antibiotic PD7 or ci 75500, belongs to the class of organic compoun...

1-(2,4-Dichlorophenyl)-2-fluoro-ethanone

Usually In Stock

• CAS RN:
• 92781-39-0

• Formula:
• C8H5Cl2FO

• InChI:
• InChI=1S/C8H5Cl2FO/c9-5-1-2-6(7(10)3-5)8(12)4-11/h1-3H,4H2

• InChIKey:
• SBYZMUCMESZXKW-UHFFFAOYSA-N

• 1-(2,4-Dichlorophenyl)-2-fluoro-ethanone is a useful research compound. Its molecular formula is C8H5Cl2FO and its molecular weight is 207.03 g/mol. The purity is usually 95%.

1H-imidazol-1-amine, 2,4,6-trimethylbenzene-1-sulfonic acid

Usually In Stock

• CAS RN:
• 199181-39-0

• Formula:
• C12H17N3O3S

• InChI:
• InChI=1S/C9H12O3S.C3H5N3/c1-6-4-7(2)9(8(3)5-6)13(10,11)12;4-6-2-1-5-3-6/h4-5H,1-3H3,(H,10,11,12);1-3H,4H2

• InChIKey:
• BJXQUZUPFYJFPP-UHFFFAOYSA-N

• 1H-imidazol-1-amine, 2,4,6-trimethylbenzene-1-sulfonic acid is a useful research compound. Its molecular formula is C12H17N3O3S and its molecular weight is 283.35. The purity is usually 95%.

1-(Propan-2-ylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile

In Stock

• CAS RN:
• 848681-39-0

• Formula:
• C18H20N4

• InChI:
• InChI=1S/C18H20N4/c1-4-7-13-10-17(20-12(2)3)22-16-9-6-5-8-15(16)21-18(22)14(13)11-19/h5-6,8-10,12,20H,4,7H2,1-3H3

• InChIKey:
• ZRNVTTGJBISFBL-UHFFFAOYSA-N

• 1-(Propan-2-ylamino)-3-propylpyrido[1,2-a]benzimidazole-4-carbonitrile is a useful research compound. Its molecular formula is C18H20N4 and its molecular weight is 292.386. The purity is usually 95%.

N-[4-[2-(4-methoxyphenyl)sulfonyl-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide

In Stock

• CAS RN:
• 851781-39-0

• Formula:
• C25H27N3O5S2

• InChI:
• InChI=1S/C25H27N3O5S2/c1-4-34(29,30)27-21-11-9-19(10-12-21)24-17-25(20-7-5-18(2)6-8-20)28(26-24)35(31,32)23-15-13-22(33-3)14-16-23/h5-16,25,27H,4,17H2,1-3H3

• InChIKey:
• XWAVQGKFWTWOGE-UHFFFAOYSA-N

• N-[4-[2-(4-methoxyphenyl)sulfonyl-3-(4-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]ethanesulfonamide is a useful research compound. Its molecular formula is C25H27N3O5S2 and its molecular weight is 513.63. The purity is usually 95%.

N-(4-chlorophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

In Stock

• CAS RN:
• 893981-39-0

• Formula:
• C22H22ClN3O3

• InChI:
• InChI=1S/C22H22ClN3O3/c1-3-25(4-2)20(27)14-26-13-18(17-7-5-6-8-19(17)26)21(28)22(29)24-16-11-9-15(23)10-12-16/h5-13H,3-4,14H2,1-2H3,(H,24,29)

• InChIKey:
• RNBWMJXZCMAPGU-UHFFFAOYSA-N

• N-(4-chlorophenyl)-2-(1-(2-(diethylamino)-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C22H22ClN3O3 and its molecular weight is 411.89. The purity is usually 95%.

4'-Bromo-3'-fluoro-3-(4-thiomethylphenyl)propiophenone

In Stock

• CAS RN:
• 898781-39-0

• Formula:
• C16H14BrFOS

• InChI:
• InChI=1S/C16H14BrFOS/c1-20-13-6-2-11(3-7-13)4-9-16(19)12-5-8-14(17)15(18)10-12/h2-3,5-8,10H,4,9H2,1H3

• InChIKey:
• UTXRQZUZRTYKAR-UHFFFAOYSA-N

• 4'-Bromo-3'-fluoro-3-(4-thiomethylphenyl)propiophenone is a useful research compound. Its molecular formula is C16H14BrFOS and its molecular weight is 353.3 g/mol. The purity is usually 95%.

2-amino-N-(4-bromophenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide

In Stock

• CAS RN:
• 903281-39-0

• Formula:
• C23H18BrN3O3

• InChI:
• InChI=1S/C23H18BrN3O3/c1-30-17-6-4-5-14(13-17)22(28)21-20(25)19(18-7-2-3-12-27(18)21)23(29)26-16-10-8-15(24)9-11-16/h2-13H,25H2,1H3,(H,26,29)

• InChIKey:
• HIYVIQRVMQLCDX-UHFFFAOYSA-N

• 2-amino-N-(4-bromophenyl)-3-(3-methoxybenzoyl)indolizine-1-carboxamide is a useful research compound. Its molecular formula is C23H18BrN3O3 and its molecular weight is 464.319. The purity is usually 95%.

3-Acetamidobutanoic acid

In Stock

• CAS RN:
• 136781-39-0

• Formula:
• C6H11NO3

• InChI:
• InChI=1S/C6H11NO3/c1-4(3-6(9)10)7-5(2)8/h4H,3H2,1-2H3,(H,7,8)(H,9,10)

• InChIKey:
• GONZZHIQIZBCNK-UHFFFAOYSA-N

• 3-Acetamidobutanoic acid is a useful research compound. Its molecular formula is C6H11NO3 and its molecular weight is 145.16 g/mol. The purity is usually 95%.

Alanine, N-(2-fluoro-1-oxopropoxy)alanyl- (9CI)

• CAS RN:
• 178181-39-0

• Formula:
• C9H15FN2O5

• Alanine, N-(2-fluoro-1-oxopropoxy)alanyl- (9CI), also known as Alanine, N-(2-fluoro-1-oxopropoxy)alanyl- (9CI), is a useful research compound. Its molecular formula is C9H15FN2O5. The purity is usually 95%.

1-Cyclopropylmethyl-1,2,3,4-tetrahydroquinolin-7-ylamine

In Stock

• CAS RN:
• 1250681-39-0

• Formula:
• C13H18N2

• InChI:
• InChI=1S/C13H18N2/c14-12-6-5-11-2-1-7-15(13(11)8-12)9-10-3-4-10/h5-6,8,10H,1-4,7,9,14H2

• InChIKey:
• NOOJVNJLXOFSQT-UHFFFAOYSA-N

• 1-Cyclopropylmethyl-1,2,3,4-tetrahydroquinolin-7-ylamine is a useful research compound. Its molecular formula is C13H18N2 and its molecular weight is 202.3 g/mol. The purity is usually 95%.

N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-2-(o-tolyloxy)acetamide

In Stock

• CAS RN:
• 1797681-39-0

• Formula:
• C17H21N3O3

• InChI:
• InChI=1S/C17H21N3O3/c1-12-5-3-4-6-16(12)23-11-17(21)18-9-14-13-10-22-8-7-15(13)20(2)19-14/h3-6H,7-11H2,1-2H3,(H,18,21)

• InChIKey:
• ZNTJSZITGHSNIC-UHFFFAOYSA-N

• N-((1-methyl-1,4,6,7-tetrahydropyrano[4,3-c]pyrazol-3-yl)methyl)-2-(o-tolyloxy)acetamide is a useful research compound. Its molecular formula is C17H21N3O3 and its molecular weight is 315.373. The purity is usually 95%.

Tert-butyl 4-(1-prop-2-enoylpiperidine-4-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate

Usually In Stock

• CAS RN:
• 2361681-39-0

• Formula:
• C21H33N3O5

• InChI:
• InChI=1S/C21H33N3O5/c1-5-17(25)22-10-6-16(7-11-22)18(26)24-14-15-28-21(24)8-12-23(13-9-21)19(27)29-20(2,3)4/h5,16H,1,6-15H2,2-4H3

• InChIKey:
• OIQCJYFMSZGJKE-UHFFFAOYSA-N

• Tert-butyl 4-(1-prop-2-enoylpiperidine-4-carbonyl)-1-oxa-4,8-diazaspiro[4.5]decane-8-carboxylate is a useful research compound. Its molecular formula is C21H33N3O5 and its molecular weight is 407.511. The purity is usually 95%.

2,2'-Dodecylidenebis-1H-phenalene-1,3(2H)-dione

• CAS RN:
• 1357481-39-0

• Formula:
• C₃₈H₃₈O₄

• 2,2'-Dodecylidenebis-1H-phenalene-1,3(2H)-dione is a useful research compound. Its molecular formula is C₃₈H₃₈O₄ and its molecular weight is 558.71. The purity is usually 95%.